N-(2-(4-fluorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4,5-trimethoxybenzamide

• IUPAC Name: N-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C21H20FN3O4S/c1-27-17-8-12(9-18(28-2)19(17)29-3)21(26)23-20-15-10-30-11-16(15)24-25(20)14-6-4-13(22)5-7-14/h4-9H,10-11H2,1-3H3,(H,23,26)
• InChI Key: XJZXNLLUCVHPHS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC2=C3CSCC3=NN2C4=CC=C(C=C4)F
• Molecular Formula: C21H20FN3O4S
• Molecular Weight: 429.5 g/mol
• CAS No.: 450343-23-4

Description

N-(2-(4-fluorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4,5-trimethoxybenzamide is a useful research compound. Its molecular formula is C21H20FN3O4S and its molecular weight is 429.47. The purity is usually 95%.
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Scientific Research Applications

Anti-Cancer Activity

Fluorophenyl compounds have shown promising results in anti-cancer studies. A study detailed the synthesis of compounds with potential anti-lung cancer activity, highlighting their effectiveness at low concentrations compared to reference drugs like 5-fluorodeoxyuridine (Hammam et al., 2005). Another research found that certain fluorobenzamide derivatives containing thiazole and thiazolidine exhibit antimicrobial properties, suggesting their relevance in developing new therapeutic agents (Desai et al., 2013).

Antimicrobial Activity

Research on fluorobenzamides, including structures similar to the queried compound, has also indicated significant antimicrobial efficacy. One study synthesized fluorobenzamide derivatives demonstrating promising antimicrobial activities against a range of bacterial and fungal strains. The presence of a fluorine atom was essential for enhancing antimicrobial activity (Desai et al., 2013).

Synthesis for Pharmacological Evaluation

The synthesis of novel compounds for pharmacological evaluation has been a significant area of research. A study on the synthesis of N-(3-chloro-4-fluorophenyl) derivatives highlighted their potential anti-inflammatory activity, demonstrating the versatility of fluorophenyl compounds in therapeutic applications (Sunder & Maleraju, 2013).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various receptors and enzymes, influencing a range of biological processes .

Biochemical Pathways

Similar compounds have been found to influence a variety of biochemical pathways, leading to downstream effects .

Pharmacokinetics

These properties would impact the bioavailability of the compound, influencing its efficacy and potential side effects .

Result of Action

Similar compounds have been found to have a range of effects at the molecular and cellular level .

Action Environment

Environmental factors can influence the action, efficacy, and stability of N-(2-(4-fluorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4,5-trimethoxybenzamide. Factors such as pH, temperature, and the presence of other molecules can impact the compound’s interactions with its targets and its overall effectiveness .